Cas no 14894-45-2 (Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro-)

Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro- structure
14894-45-2 structure
Product Name:Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro-
CAS No:14894-45-2
MF:C26H38N4O6S
MW:534.668125629425
CID:237627
PubChem ID:301229
Update Time:2025-04-19

Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • AC1L6XZ8
    • Bis-(4-heptylamino-3-nitro-phenyl)-sulfon
    • Bis-< 4-heptylamino-3-nitro-phenyl> -sulfon
    • CTK0I4311
    • NSC177733
    • NSC-177733
    • Benzenamine, 4,4'-sulfonylbis[N-heptyl-2-nitro-
    • 14894-45-2
    • DTXSID90306588
    • Inchi: 1S/C26H38N4O6S/c1-3-5-7-9-11-17-27-23-15-13-21(19-25(23)29(31)32)37(35,36)22-14-16-24(26(20-22)30(33)34)28-18-12-10-8-6-4-2/h13-16,19-20,27-28H,3-12,17-18H2,1-2H3
    • InChI Key: NVSMZIYFJYNZAM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCCCCC)(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 534.25144
  • Monoisotopic Mass: 534.251
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 16
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • Density: 1.219
  • Boiling Point: 687.4°C at 760 mmHg
  • Flash Point: 369.5°C
  • Refractive Index: 1.572
  • PSA: 144.48
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